![molecular formula C10H8O2 B041206 2,7-Dihydroxynaphthalene CAS No. 582-17-2](/img/structure/B41206.png)
2,7-Dihydroxynaphthalene
Overview
Description
2,7-Dihydroxynaphthalene (2,7-DHN) is a naturally occurring phenol compound found in various plants and fungi. It is a colorless, odorless crystalline solid with a molecular weight of 174.12 g/mol and a melting point of 166-168°C. 2,7-DHN is a benzoquinone derivative, meaning that it is a derivative of the aromatic compound benzene. It is a potent antioxidant, capable of scavenging free radicals and preventing oxidative damage in cells. It is also a powerful inhibitor of certain enzymes, including those involved in the production of inflammatory mediators. 2,7-DHN has a wide range of applications in scientific research, including its use as an inhibitor of enzymes, as an antioxidant, and as a potential therapeutic agent.
Scientific Research Applications
In medical research, 2,7-Dihydroxynaphthalene has been studied for its effects on tumor growth. Subcutaneous injections of this compound in mice showed potential in delaying tumor formation by preventing estrogen breakdown. This has implications for mammary gland growth and tumor development (Jones, 1943).
In material science, this compound has been used to create novel coatings. For example, poly(2,7-DHN) is a fungal melanin mimetic used for surface modifications with applications as bactericidal, radical-scavenging, and pollutant-sorbing agents (Jeon, Le, & Chang, 2016).
In the field of chemistry, it has been used in the sensitized photooxidation process. The oxidation of this compound in alkaline water leads to the production of various dimeric products (Amat-Guerri et al., 1998).
This compound is also utilized in the synthesis of new chemical compounds. For example, oxidative arylamination of 1,7-dihydroxynaphthalene leads to the formation of N-aryl-7-hydroxy-1,4-naphthoquinone 4-imines and 2-arylamino- and 2,8-diaryla (Ektova, 1999).
In polymer and medicinal chemistry, advances in the chemistry of 2,3-dihydroxynaphthalene and related analogues have led to new synthetic routes and reactivity studies, enhancing understanding and applications in these fields (Monier et al., 2018).
Its polymer form, Poly(this compound) (PDHN), has been recognized as a promising catalyst in the catalytic oxidative polymerization of this compound, highlighting its significance in industrial applications (Bilici, Doğan, & Kaya, 2014).
Safety and Hazards
2,7-Dihydroxynaphthalene is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Category 3) . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use personal protective equipment including protective gloves, eye protection, and face protection .
Mechanism of Action
Target of Action
2,7-Dihydroxynaphthalene (2,7-DHN) is primarily an aromatic substrate for bacterial ABBA prenyltransferases, such as NphB and SCO7190 . These enzymes play a crucial role in the biosynthesis of various natural products, including terpenoids and polyketides.
Mode of Action
The interaction of 2,7-DHN with its targets, the ABBA prenyltransferases, involves the transfer of prenyl groups to the aromatic substrate . This prenylation process modifies the chemical structure of the substrate, leading to changes in its properties and functions.
Biochemical Pathways
It is known that the compound is involved in the synthesis of sulfonic acids and divinylnaphthalenes . These substances have various applications, including the production of dyes, pigments, and fluorescent whiteners .
Result of Action
The molecular and cellular effects of 2,7-DHN’s action largely depend on the specific context of its use. For instance, in the context of dye and pigment production, the prenylation of 2,7-DHN can result in the formation of compounds with altered color properties .
Action Environment
The action, efficacy, and stability of 2,7-DHN can be influenced by various environmental factors. For example, the compound’s reactivity and stability might be affected by factors such as temperature, pH, and the presence of other chemicals . Additionally, the compound’s action can be influenced by the specific biological environment in which it is used, such as the presence of specific enzymes or transport proteins.
properties
IUPAC Name |
naphthalene-2,7-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6,11-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFQICHCWIIJABH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=C2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
147398-48-9 | |
Record name | 2,7-Naphthalenediol, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=147398-48-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID2060387 | |
Record name | 2,7-Naphthalenediol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2060387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light grey or slightly yellow solid; [EC: Opinion of the SCCP on 2,7-naphthalenediol] Grey powder; [Alfa Aesar MSDS] | |
Record name | 2,7-Naphthalenediol | |
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CAS RN |
582-17-2 | |
Record name | 2,7-Naphthalenediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=582-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | CI 76645 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000582172 | |
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Record name | 2,7-Naphthalenediol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=407541 | |
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Record name | 2,7-Naphthalenediol | |
Source | EPA Chemicals under the TSCA | |
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Record name | 2,7-Naphthalenediol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2060387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Naphthalene-2,7-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.618 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,7-NAPHTHALENEDIOL | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0TO8E448UD | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
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